Cas no 25125-05-7 (1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-)

1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro- structure
25125-05-7 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-
CAS No:25125-05-7
MF:C11H7NO5
MW:233.176983118057
CID:1424439
PubChem ID:12499855
Update Time:2025-04-20

1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro-
    • 2-Acetyl-5-nitro-1H-indene-1,3(2H)-dione
    • DTXSID701275108
    • 25125-05-7
    • 2-Acetyl-5-nitroindan-1,3-dione
    • Inchi: 1S/C11H7NO5/c1-5(13)9-10(14)7-3-2-6(12(16)17)4-8(7)11(9)15/h2-4,9H,1H3
    • InChI Key: ZRFPGAVGDYLWET-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(C1C(C)=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.03241
  • Monoisotopic Mass: 233.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97Ų

Experimental Properties

  • PSA: 94.35

1H-Indene-1,3(2H)-dione, 2-acetyl-5-nitro- Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.